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Compound of Interest

Compound Name: Bromozinc(1+);butane

Cat. No.: B061457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of butylzinc bromide, a versatile organozinc reagent. It details experimental protocols

for its synthesis and application in organic chemistry, with a focus on its role in the formation of

carbon-carbon bonds, a fundamental process in drug development and materials science.

Core Physical and Chemical Properties
Butylzinc bromide is an organozinc compound that is widely utilized in organic synthesis. It is

typically handled as a solution in tetrahydrofuran (THF) due to its sensitivity to air and moisture.

While specific data for the pure compound are scarce due to its reactivity, the properties of its

commonly used 0.5 M THF solution are well-documented.

Physical Properties
The physical characteristics of butylzinc bromide, particularly as a 0.5 M solution in THF, are

crucial for its handling and application in experimental settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b061457?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C4H9BrZn

Molecular Weight 202.41 g/mol

Appearance Typically a solution

Density (0.5 M in THF) ~0.958 g/mL at 25 °C

Solubility Reacts with water[1][2]

Storage Temperature 2-8°C

Note: Melting and boiling points for the pure, isolated compound are not readily available in the

literature, likely due to its instability.

Chemical Properties
The chemical behavior of butylzinc bromide is dominated by the polarized carbon-zinc bond,

which imparts nucleophilic character to the butyl group.

Property Description

Reactivity
Highly reactive organometallic reagent. The

butyl group acts as a nucleophile.

Stability

Sensitive to air and moisture.[1] It is typically

handled under an inert atmosphere (e.g.,

argon).

Key Reactions

Primarily used in palladium-catalyzed Negishi

cross-coupling reactions to form C-C bonds with

organic halides or triflates.[3]

Experimental Protocols
Detailed methodologies are essential for the safe and effective use of butylzinc bromide. The

following protocols outline its in-situ preparation and a typical application in a Negishi cross-

coupling reaction.
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Synthesis of Butylzinc Bromide (In-situ)
This protocol describes the preparation of butylzinc bromide from 1-bromobutane and activated

zinc.

Materials:

Zinc dust

Iodine (catalytic amount)

1-Bromobutane

Anhydrous tetrahydrofuran (THF)

Procedure:

Under an inert atmosphere (argon or nitrogen), a flask is charged with zinc dust.

A catalytic amount of iodine is added to activate the zinc surface.

Anhydrous THF is added to the flask.

1-Bromobutane is added dropwise to the stirred suspension.

The reaction mixture is stirred at room temperature until the zinc is consumed and the

formation of the organozinc reagent is complete. The resulting solution of butylzinc bromide

in THF is then used directly in subsequent reactions.

Application in Negishi Cross-Coupling
This protocol details a general procedure for the palladium-catalyzed cross-coupling of

butylzinc bromide with an aryl bromide.

Materials:

Butylzinc bromide solution (0.5 M in THF)

Aryl bromide
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Palladium catalyst (e.g., Pd(PPh3)4)

Anhydrous THF

Procedure:

In a flask under an inert atmosphere, the aryl bromide and the palladium catalyst are

dissolved in anhydrous THF.

The butylzinc bromide solution is added dropwise to the reaction mixture at room

temperature.

The reaction is stirred at room temperature or gently heated until the starting materials are

consumed (monitored by TLC or GC).

Upon completion, the reaction is quenched with a saturated aqueous solution of ammonium

chloride.

The product is extracted with an organic solvent (e.g., ethyl acetate), and the combined

organic layers are washed, dried, and concentrated under reduced pressure.

The crude product is purified by column chromatography.

Mandatory Visualizations
The following diagrams, generated using Graphviz (DOT language), illustrate key workflows

related to butylzinc bromide.
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Caption: Synthesis workflow for butylzinc bromide.
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Caption: Experimental workflow for a Negishi cross-coupling reaction.

Conclusion
Butylzinc bromide is a valuable reagent in organic synthesis, particularly for the construction of

carbon-carbon bonds via the Negishi cross-coupling reaction. Its utility in the synthesis of

complex molecules makes it an important tool for researchers in drug development and

materials science. Proper handling and adherence to detailed experimental protocols are

essential for its safe and effective use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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